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Compound of Interest

Compound Name: Biotin-16-UTP

Cat. No.: B15588680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and handling guidelines for

Biotin-16-UTP (Biotin-16-uridine-5'-triphosphate). The information presented is collated from

safety data sheets (SDS) and product information from various suppliers to ensure a

comprehensive understanding for laboratory personnel. While Biotin-16-UTP is not classified

as a hazardous substance or mixture, adherence to standard laboratory safety practices is

essential to ensure a safe working environment.[1][2]

Hazard Identification and Classification
Biotin-16-UTP is not considered a hazardous substance according to GHS classification.[1][2]

Consequently, it does not have associated hazard pictograms, signal words, or hazard

statements.[2] No components of this product at levels greater than or equal to 0.1% are

identified as probable, possible, or confirmed human carcinogens by IARC, OSHA, or NTP.[2]

Furthermore, it is not subject to the reporting requirements of SARA 311/312 and is not listed

under the Massachusetts, Pennsylvania, or New Jersey Right To Know Acts.[1] This product

also does not contain any chemicals known to the State of California to cause cancer, birth

defects, or any other reproductive harm.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Biotin-16-UTP is provided in the

table below. These properties are essential for proper handling, storage, and in case of
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accidental release.

Property Data

Molecular Formula
C₃₂H₄₈N₇Na₄O₁₉P₃S[1] or C₃₂H₅₂N₇O₁₉P₃S

(free acid)[3]

Molecular Weight
1051.70 g/mol (tetrasodium salt)[1] or 963.78

g/mol (free acid)[3]

Appearance
Colorless to slightly yellow solution[3] or white

solid[4]

Form
Filtered solution (10 mM in Tris-HCl)[3] or

solid[4]

pH 7.5 ±0.5[3]

Solubility Soluble in water[4]

Storage Temperature -20°C[1][3]

Stability
Stable under recommended storage

conditions[1]

Flash Point Does not flash

Safe Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Biotin-16-UTP and to

ensure the safety of laboratory personnel.

3.1 Handling:

Avoid contact with eyes, skin, and clothing.[1]

Avoid inhalation of dust or aerosols.[1]

Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]
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Wear appropriate personal protective equipment (PPE), including safety goggles with side-

shields, protective gloves, and impervious clothing.[1]

A suitable respirator should be used if ventilation is inadequate.[1]

Centrifuge the vial briefly before opening to ensure the contents are at the bottom.[3]

3.2 Storage:

Store at -20°C in a tightly sealed container.[1][3][5]

Keep in a cool, well-ventilated area.[1]

Protect from light and direct sunlight.[1][2]

Keep away from sources of ignition.[1]

Short-term exposure to ambient temperature (up to one week cumulative) is possible.[3]

The product is typically shipped on dry ice or gel packs.[3][6]

Experimental Protocols and Exposure Controls
While specific experimental protocols for safety testing of Biotin-16-UTP are not publicly

detailed in the provided search results, standard laboratory exposure control measures are

well-documented.

4.1 Exposure Controls:

Engineering Controls: Ensure adequate ventilation in the laboratory. An accessible safety

shower and eye wash station should be available.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Wear protective gloves.[1]

Skin and Body Protection: Wear impervious clothing to prevent skin contact.[1]
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Respiratory Protection: If ventilation is insufficient, use a suitable respirator.[1]

First Aid and Accidental Release Measures
In the event of exposure or accidental release, the following procedures should be followed.

5.1 First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with

fingers. Remove contact lenses if present. Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and

shoes. Call a physician if irritation persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[1]

5.2 Accidental Release Measures:

Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

or gas. Ensure adequate ventilation and evacuate personnel to safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage. Keep the product away from

drains and water courses.[1]

Methods for Cleaning Up: Absorb the solution with a liquid-binding material such as diatomite

or universal binders. Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose of contaminated material according to regulations.[1]

Stability and Reactivity
Reactivity: No data available.[1]

Chemical Stability: The product is stable under recommended storage conditions.[1]

Possibility of Hazardous Reactions: No data available.[1]
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Conditions to Avoid: Exposure to light.[2]

Incompatible Materials: Strong acids/alkalis and strong oxidizing/reducing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic

fumes.[1]

Toxicological and Ecological Information
Detailed toxicological and ecotoxicological studies for Biotin-16-UTP are not extensively

reported in the available literature. The existing data indicates a low hazard profile.

Acute Toxicity: Not classified due to lack of data.[2]

Skin Corrosion/Irritation: Not classified due to lack of data.[2]

Serious Eye Damage/Eye Irritation: Not classified due to lack of data.[2]

Respiratory or Skin Sensitization: Not classified due to lack of data.[2]

Germ Cell Mutagenicity: Not classified due to lack of data.[2]

Carcinogenicity: Not classified due to lack of data.[2]

Reproductive Toxicity: Classified based on available data, though specifics are not provided

in the search results.[1]

Ecotoxicity: No data is available, but it is not expected to adsorb on soil.[2]

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Biotin-16-UTP from

receipt to disposal.
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Caption: Safe handling workflow for Biotin-16-UTP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Biotin-16-UTP: A Comprehensive Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588680#biotin-16-utp-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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